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Compound of Interest

Compound Name: VU 0238429

Cat. No.: B611727 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling VU 0238429. The following procedures are designed

to ensure safe handling, storage, and disposal of this selective positive allosteric modulator of

the M5 muscarinic acetylcholine receptor.

Compound Identity and Properties
Property Value Reference

Chemical Name
1-(4-Methoxybenzyl)-5-

trifluoromethoxyisatin
[1]

Molecular Formula C17H12F3NO4 [2]

Molecular Weight 351.28 g/mol [3]

CAS Number 1160247-92-6 [2]

Purity ≥97% (HPLC) [1]

Solubility Soluble to 100 mM in DMSO

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for VU 0238429 is not readily available, it should be handled with

care as a potent bioactive molecule. Standard laboratory precautions for handling research
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chemicals should be strictly followed. The Safety Data Sheet (SDS) should be consulted for

comprehensive hazard information.[1][2]

Recommended Personal Protective Equipment
PPE Category Item Specification

Eye Protection Safety Glasses or Goggles
ANSI Z87.1 certified, with side

shields.

Hand Protection Nitrile Gloves

Chemical-resistant,

disposable. Change gloves

frequently and when

contaminated.

Body Protection Laboratory Coat Standard white lab coat.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. Use a fume

hood when handling larger

quantities or creating aerosols.

NIOSH-approved respirator if

ventilation is inadequate.

PPE Workflow Diagram
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Caption: Personal Protective Equipment (PPE) workflow for handling VU 0238429.

Handling and Storage
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Proper handling and storage are critical to maintain the integrity of VU 0238429 and ensure

laboratory safety.

Handling Procedures
Ventilation: Always handle VU 0238429 in a well-ventilated area. For procedures that may

generate dust or aerosols, a chemical fume hood is required.

Avoid Contact: Minimize direct contact with the skin and eyes. In case of accidental contact,

flush the affected area with copious amounts of water for at least 15 minutes and seek

medical attention.

Weighing: When weighing the solid compound, use an analytical balance with a draft shield

or in a fume hood to prevent inhalation of dust.

Storage Conditions
Form Storage Temperature Duration

Solid Powder -20°C Up to 2 years

In DMSO -80°C Up to 6 months

In DMSO -20°C Up to 1 month

Note: For long-term storage, it is recommended to store the compound as a solid at -20°C.[4] If

preparing stock solutions, aliquot into single-use vials to avoid repeated freeze-thaw cycles.[4]

Before use, allow the product to equilibrate to room temperature for at least one hour prior to

opening the vial.[4]

Accidental Release and Disposal Plan
A clear plan for accidental spills and proper disposal is essential for laboratory safety and

environmental compliance.

Accidental Release Measures
Evacuate: Evacuate the immediate area of the spill.
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Ventilate: Ensure the area is well-ventilated.

Contain: For a solid spill, carefully sweep up the material, avoiding dust generation. For a

liquid spill (e.g., in DMSO), absorb with an inert material (e.g., vermiculite, sand).

Collect: Place the contained material into a sealed, labeled container for disposal.

Clean: Decontaminate the spill area with an appropriate solvent (e.g., ethanol), followed by

soap and water.

Disposal Plan
Waste Collection: All waste containing VU 0238429, including empty containers,

contaminated gloves, and absorbent materials, must be collected in a designated and clearly

labeled hazardous waste container.

Disposal Route: Dispose of chemical waste in accordance with all applicable federal, state,

and local regulations. Contact your institution's Environmental Health and Safety (EHS)

department for specific disposal procedures. Do not dispose of down the drain or in regular

trash.

Disposal Decision Tree
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Caption: Decision tree for the proper disposal of waste contaminated with VU 0238429.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.tocris.com/products/vu-0238429_3634
https://immunomart.com/product/vu-0238429/
https://www.selleckchem.com/products/vu0238429.html
https://dcchemicals.com/coa/COA_DC12159.html
https://www.benchchem.com/product/b611727#personal-protective-equipment-for-handling-vu-0238429
https://www.benchchem.com/product/b611727#personal-protective-equipment-for-handling-vu-0238429
https://www.benchchem.com/product/b611727#personal-protective-equipment-for-handling-vu-0238429
https://www.benchchem.com/product/b611727#personal-protective-equipment-for-handling-vu-0238429
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611727?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

